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Compound of Interest

Compound Name: 4-Boronobenzenesulfonic acid

Cat. No.: B1290237

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and experimental data for common
reactions involving 4-boronobenzenesulfonic acid, a versatile building block in organic
synthesis and drug discovery. The information is intended to guide researchers in setting up,

monitoring, and optimizing these reactions.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a cornerstone of carbon-carbon bond formation, enabling the
synthesis of biaryl compounds, which are prevalent in pharmaceuticals and functional
materials.[1][2] 4-Boronobenzenesulfonic acid serves as a water-soluble and stable boronic

acid partner in these couplings.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst.[3]
The key steps are oxidative addition of the aryl halide to the Pd(0) complex, transmetalation
with the boronic acid (activated by a base), and reductive elimination to form the desired biaryl
product and regenerate the active catalyst.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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